Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-

• CAS RN: 153531-54-5
• Molecular Formula: C26H20N2O2
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 1-N,2-N-bis(4-methoxyphenyl)acenaphthylene-1,2-diimine
• InChI: InChI=1S/C26H20N2O2/c1-29-20-13-9-18(10-14-20)27-25-22-7-3-5-17-6-4-8-23(24(17)22)26(25)28-19-11-15-21(30-2)16-12-19/h3-16H,1-2H3
• InChI Key: IXXSOKMXTCKPMY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N=C2C3=CC=CC4=C3C(=CC=C4)C2=NC5=CC=C(C=C5)OC

Description

Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-] is a chemical compound that has been widely studied for its potential scientific research application. This compound is also known as 4,4'-diamino-1,1'-binaphthyl and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-] is not well understood. However, it has been reported to exhibit excellent charge transport properties, which is believed to be due to its planar structure and the presence of conjugated pi-systems.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-]. However, it has been reported to be non-toxic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

One of the advantages of using Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-] in lab experiments is its excellent charge transport properties. This makes it a suitable building block for the synthesis of organic semiconductors. However, one of the limitations is the limited information available on its biochemical and physiological effects.

Future Directions

There are several future directions for research on Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-]. One of the directions is to study its potential application in the field of organic electronics. Another direction is to study its potential application as a chiral ligand for various asymmetric reactions. Additionally, more research is needed to understand its mechanism of action and its biochemical and physiological effects.
Conclusion:
Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-] is a chemical compound that has been widely studied for its potential scientific research application. It can be synthesized using various methods and has been reported to exhibit excellent charge transport properties. Its potential applications include the field of organic electronics and asymmetric synthesis. However, more research is needed to understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-] can be synthesized using various methods. One of the methods involves the reaction of 1,2-acenaphthylenedione with 4-methoxyaniline in the presence of a catalyst. Another method involves the reaction of 4-methoxyaniline with 1,2-dibromonaphthalene in the presence of a reducing agent. Both methods have been reported to yield the desired product with good yields.

Scientific Research Applications

Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-methoxy-] has been studied for its potential application in various scientific research fields. One of the potential applications is in the field of organic electronics. This compound has been reported to exhibit excellent charge transport properties and has been used as a building block for the synthesis of organic semiconductors. Another potential application is in the field of asymmetric synthesis. This compound has been used as a chiral ligand for various asymmetric reactions.